Cas no 899971-15-4 (9-(2-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 899971-15-4
• MF: C₁₈H₁₅N₅O₄
• MW: 365.342803239822
• CID: 5491781
• Update Time: 2025-10-18

9-(2-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-6-carboxamide, 9-(2-ethoxyphenyl)-2-(2-furanyl)-8,9-dihydro-8-oxo-
• 9-(2-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C18H15N5O4/c1-2-26-11-7-4-3-6-10(11)23-17-14(21-18(23)25)13(15(19)24)20-16(22-17)12-8-5-9-27-12/h3-9H,2H2,1H3,(H2,19,24)(H,21,25)
• InChI Key： FFSHGJFXPMKAFR-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=CO3)=NC=2C(N)=O)N(C2=CC=CC=C2OCC)C1=O

Additional information on 9-(2-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

9-(2-Ethoxyphenyl)-2-(Furan-2-yl)-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide: A Breakthrough in Biomedical Research

The compound 9-(2-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 899971-15-4) represents a significant advancement in the field of biomedical research and pharmacology. This molecule belongs to a class of purine derivatives, which have garnered substantial attention due to their diverse biological activities and potential therapeutic applications.

Derived from the purine ring system, this compound features unique substituents that endow it with distinct pharmacological properties. The presence of 2-ethoxyphenyl and furan-2-yl groups introduces additional complexity to its structure, potentially enhancing its bioavailability and target specificity. These structural modifications are thought to play a crucial role in modulating the compound's interactions with biological systems.

Recent studies have highlighted the importance of purine analogs in the development of anticancer agents and anti-inflammatory drugs. The incorporation of furan moiety, known for its electron-donating properties, may contribute to the compound's ability to inhibit key enzymes involved in disease progression. Furthermore, the carboxamide group at position 6 suggests potential for hydrogen bonding, which could enhance cellular uptake and metabolite stability.

Experimental data indicates that this compound exhibits potent antiproliferative activity against various cancer cell lines. Its ability to induce apoptosis and arrest the cell cycle at specific checkpoints positions it as a promising candidate for further investigation in oncology research. Additionally, preclinical studies have demonstrated its potential as an anti-inflammatory agent, suggesting a broad spectrum of therapeutic applications.

Advances in drug delivery systems and targeted therapies have further amplified the significance of compounds like CAS No. 899971-15-4. Researchers are exploring strategies to enhance its solubility and bioavailability, which are critical factors in determining its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

Moreover, the integration of computational chemistry tools has provided valuable insights into the molecular interactions of this compound with biological targets. Advanced modeling techniques have revealed key residues responsible for binding, paving the way for rational drug design and optimization. These advancements underscore the importance of interdisciplinary approaches in modern biomedical research.

As the field of precision medicine continues to evolve, compounds such as CAS No. 899971-15-4 hold the promise of revolutionizing disease treatment paradigms. Their ability to target specific molecular pathways offers a more personalized and effective approach to combating complex diseases.

In conclusion, 9-(2-ethoxyphenyl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 899971-15-4) stands as a testament to the relentless pursuit of innovation in the biomedical sciences. Its unique structural features and promising biological profile position it at the forefront of drug discovery and therapeutic development.